![molecular formula C18H19FN2O B7527338 (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone](/img/structure/B7527338.png)
(4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone, also known as 4-ANPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a precursor to the synthesis of fentanyl, a potent opioid analgesic. However, the focus of
Mechanism of Action
The mechanism of action of (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone is not fully understood. However, it is believed to act as a mu-opioid receptor agonist, similar to fentanyl. This means that it binds to the mu-opioid receptor in the brain and spinal cord, resulting in pain relief and other physiological effects.
Biochemical and Physiological Effects
(4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone has been shown to have potent analgesic effects in animal studies. It has also been shown to have sedative and respiratory depressant effects, similar to other opioid analgesics. Additionally, (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone has been shown to have antitussive effects, meaning it can suppress coughing.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying opioid receptors and developing new opioid analgesics. However, one limitation of using (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone is its potential for abuse and dependence. Therefore, it is important to handle this compound with caution and follow appropriate safety protocols.
Future Directions
There are several future directions for research involving (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone. One direction is the development of new opioid analgesics that are more potent and selective than fentanyl. Another direction is the study of the structural and functional properties of opioid receptors using (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone as a ligand. Additionally, researchers could investigate the potential therapeutic applications of (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone beyond its role as an opioid receptor agonist.
In conclusion, (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone is a chemical compound with significant potential for scientific research applications. Its high potency and selectivity for the mu-opioid receptor make it a useful tool for studying opioid receptors and developing new opioid analgesics. However, it is important to handle this compound with caution due to its potential for abuse and dependence. Future research involving (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone could lead to the development of new drugs and a better understanding of the mechanisms underlying opioid receptor function.
Synthesis Methods
The synthesis of (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone involves the reaction of aniline with piperidine to form N-phenylpiperidine. This intermediate is then reacted with 2-fluorobenzoyl chloride to form (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone. The synthetic process is well-established and has been described in several scientific publications.
Scientific Research Applications
(4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone has been used in various scientific research studies, including the development of new drugs and the study of opioid receptors. For example, researchers have used (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone as a starting material to synthesize new opioid analgesics that are more potent and selective than fentanyl. Additionally, (4-Anilinopiperidin-1-yl)-(2-fluorophenyl)methanone has been used to study the binding affinity of opioid receptors and to develop new opioid receptor ligands.
properties
IUPAC Name |
(4-anilinopiperidin-1-yl)-(2-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O/c19-17-9-5-4-8-16(17)18(22)21-12-10-15(11-13-21)20-14-6-2-1-3-7-14/h1-9,15,20H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPRAIJZPADLXCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC2=CC=CC=C2)C(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.